Cas no 902630-14-2 (N-(3-(Azepan-1-yl)propyl)-5-methyl-4-oxo-4,5-dihydrothieno[3,2-c]quinoline-2-carboxamide)

• Product Name: N-(3-(Azepan-1-yl)propyl)-5-methyl-4-oxo-4,5-dihydrothieno[3,2-c]quinoline-2-carboxamide
• CAS No: 902630-14-2
• MF: C₂₂H₂₇N₃O₂S
• MW: 397.533684015274
• CID: 4856342
• PubChem ID: 20857481
• Update Time: 2024-10-26

N-(3-(Azepan-1-yl)propyl)-5-methyl-4-oxo-4,5-dihydrothieno[3,2-c]quinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• MMV019313
• N-(3-(Azepan-1-yl)propyl)-5-methyl-4-oxo-4,5-dihydrothieno[3,2-c]quinoline-2-carboxamide
• GTPL11456
• NSC766542
• N-[3-(azepan-1-yl)propyl]-5-methyl-4-oxothieno[3,2-c]quinoline-2-carboxamide
• N-[3-(1-AZEPANYL)PROPYL]-5-METHYL-4-OXO-4,5-DIHYDROTHIENO[3,2-C]QUINOLINE-2-CARBOXAMIDE
• AKOS001813125
• SR-01000128774
• CHEMBL532155
• SR-01000128774-1
• 902630-14-2
• NSC-766542
• CS-0063126
• MMV019313?
• HY-113752
• TCMDC-123889

• Inchi： 1S/C22H27N3O2S/c1-24-18-10-5-4-9-16(18)20-17(22(24)27)15-19(28-20)21(26)23-11-8-14-25-12-6-2-3-7-13-25/h4-5,9-10,15H,2-3,6-8,11-14H2,1H3,(H,23,26)
• InChI Key： NVFMMXVDSJFVNO-UHFFFAOYSA-N
• SMILES： S1C(=CC2C(N(C)C3C=CC=CC=3C1=2)=O)C(NCCCN1CCCCCC1)=O

Computed Properties

• Exact Mass: 397.18239829g/mol
• Monoisotopic Mass: 397.18239829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 80.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Thienoquinolines